(32-Carbonyl)-RMC-5552

• Molecular Formula: C93H134N10O24
• Molecular Weight: 1776.1 g/mol
• InChI: InChI=1S/C93H134N10O24/c1-59-16-12-11-13-17-60(2)77(113-8)54-71-24-19-65(7)93(112,127-71)86(108)89(109)102-30-15-14-18-73(102)90(110)124-78(55-74(104)61(3)49-64(6)84(107)85(115-10)83(106)63(5)48-59)62(4)50-66-21-25-76(79(52-66)114-9)126-92(111)96-29-33-117-35-37-119-39-41-121-43-45-123-47-46-122-44-42-120-40-38-118-36-34-116-32-28-80(105)101-31-27-68-51-67(20-22-70(68)57-101)56-103-88-81(87(94)97-58-98-88)82(100-103)69-23-26-75-72(53-69)99-91(95)125-75/h11-13,16-17,20,22-23,26,49,51,53,58-59,61-63,65-66,71,73,76-79,84-85,107,112H,14-15,18-19,21,24-25,27-48,50,52,54-57H2,1-10H3,(H2,95,99)(H,96,111)(H2,94,97,98)/b13-11+,16-12+,60-17-,64-49-/t59-,61-,62-,63-,65-,66+,71+,73+,76-,77+,78+,79-,84-,85+,93-/m1/s1
• InChIKey: CHLJLODIXLIFHL-VBEUNQGHSA-N

(32-Carbonyl)-RMC-5552 for mTOR Research: A Bi-Steric Tool Compound with Dual mTORC1/mTORC2 Inhibition

(32-Carbonyl)-RMC-5552 (CAS 2382768-55-8) is a bi-steric mTOR kinase inhibitor belonging to the rapamycin-analog class of compounds that simultaneously engage both the allosteric FKBP12-FRB binding domain and the orthosteric ATP-active site of mTOR [1]. Unlike the clinical development candidate RMC-5552, which exhibits approximately 40-fold selectivity for mTORC1 over mTORC2, this C32-carbonyl variant demonstrates a more balanced dual inhibitory profile, potently suppressing phosphorylation of both mTORC1 substrates (p-P70S6K, p-4E-BP1) and the mTORC2 substrate p-AKT1/2/3 [2]. The compound has a molecular weight of 1776.1 g/mol and is supplied as a research-grade solid with typical purity of ≥95% [3].

Bi-steric mTOR tool compound

Dual mTORC1/mTORC2 pathway engagement

FKBP12-dependent allosteric-orthosteric binding

Research-grade solid for in vitro studies

• [1] Burnett GL, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2023;66(1):149-169. doi:10.1021/acs.jmedchem.2c01658 View Source
• [2] Pitzen J, et al. C40-, C28-, and C-32-Linked Rapamycin Analogs as mTOR Inhibitors. Patent WO2019212990A1, Example 2. Filed April 29, 2019. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 162642651, (32-Carbonyl)-RMC-5552. Accessed April 2026. View Source

Why mTOR Inhibitors Are Not Interchangeable: The Functional Consequence of C32 Carbonyl Modification in (32-Carbonyl)-RMC-5552

In the mTOR inhibitor landscape, compounds are frequently misclassified as interchangeable based solely on their shared target class. However, the quantitative selectivity profile dictates downstream biological outcomes: the clinical candidate RMC-5552 is an mTORC1-selective bi-steric agent with a pAKT IC50 of 19 nM, yielding roughly balanced mTORC1/mTORC2 inhibition that contrasts with the 40-fold selectivity of its parent . Rapamycin and its clinical rapalogs (everolimus, temsirolimus) allosterically inhibit mTORC1 only and fail to suppress 4E-BP1 phosphorylation at clinically achievable concentrations (p4EBP1 IC50 >1000 nM), while ATP-competitive dual inhibitors like sapanisertib carry distinct off-target liabilities including PI3K isoform activity [1]. Substituting any of these for (32-Carbonyl)-RMC-5552 would alter not only the potency against individual mTOR substrates but also the fundamental ratio of mTORC1 to mTORC2 pathway suppression, as demonstrated in the patent data showing pIC50s of >9 for mTORC1 substrates and 8–9 for pAKT in a consistent cellular assay system [2].

mTORC1-selective bi-steric analogs May not replicate dual mTORC1/mTORC2 pathway suppression profile

Allosteric mTORC1 inhibitors (rapalogs) Spare mTORC2 and fail to suppress 4E-BP1 phosphorylation in research models

ATP-competitive dual inhibitors Introduce PI3K off-target activity that may confound mTOR-specific interpretation

• [1] Burnett GL, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2023;66(1):149-169. Table 1: Everolimus (entry 4) p4EBP1 IC50 >1000 nM, pAKT IC50 >1000 nM; Sapanisertib (entry 5) pS6K IC50 = 0.69 nM, p4EBP1 IC50 = 19 nM, pAKT IC50 = 1.8 nM, selectivity ratio = 0.1. View Source
• [2] Pitzen J, et al. C40-, C28-, and C-32-Linked Rapamycin Analogs as mTOR Inhibitors. Patent WO2019212990A1, Example 2: (32-Carbonyl)-RMC-5552 cellular pIC50s for p-P70S6K (>9), p-4E-BP1 (>9), p-AKT1/2/3 (8–9). View Source

(32-Carbonyl)-RMC-5552 Quantitative Differentiation: Evidence-Based Selection Guide for mTOR Pathway Research

Evidence Item 1: mTORC2/AKT Pathway Inhibition – A Quantitative Shift from Selectivity to Dual Potency

(32-Carbonyl)-RMC-5552 achieves a pAKT1/2/3-(S473) pIC50 of 8–9 (corresponding to an IC50 range of 1–10 nM), which represents a 2- to 19-fold improvement in mTORC2 pathway inhibition relative to the clinical candidate RMC-5552, which exhibits a pAKT IC50 of 19 nM (pIC50 ≈ 7.72) [1]. In contrast, RMC-5552 demonstrates an mTORC1/mTORC2 selectivity ratio of approximately 40-fold, while the C32-carbonyl variant essentially eliminates this selectivity window, yielding a roughly balanced dual mTORC1/mTORC2 inhibitor . This shift is mechanistically attributed to the C32 carbonyl modification of the rapamycin macrocycle, which alters the conformational dynamics of the FKBP12-FRB binding domain interaction, reducing the structural occlusion imposed by the Rictor-Sin1 complex on mTORC2 [2].

mTORC2 Inhibition

Reported

pIC50 8–9

Supports dual mTORC1/mTORC2 pathway research

2- to 19-fold greater mTORC2 engagement vs RMC-5552; cross-study comparable

Evidence Dimension	mTORC2 substrate (pAKT-S473) inhibition potency in cellular assay
Target Compound Data	pAKT1/2/3-(S473) pIC50 = 8–9 (IC50 range: 1–10 nM)
Comparator Or Baseline	RMC-5552: pAKT IC50 = 19 nM (pIC50 ≈ 7.72). Rapamycin/Everolimus: pAKT IC50 >1000 nM (pIC50 <6). Sapanisertib: pAKT IC50 = 1.8 nM (pIC50 ≈ 8.74)
Quantified Difference	2- to 19-fold more potent mTORC2 inhibition vs RMC-5552; >100-fold more potent vs everolimus; comparable to sapanisertib in potency but via distinct allosteric mechanism
Conditions	Cellular phosphorylation assay measuring p-AKT1/2/3-(S473) in MDA-MB-468 breast cancer cells or equivalent; data from patent WO2019212990A1 Example 2 and published J. Med. Chem. 2023

Why This Matters

For research programs requiring simultaneous suppression of both mTORC1 and mTORC2 pathways without PI3K off-target activity, (32-Carbonyl)-RMC-5552 provides a unique mechanistic profile not achievable with mTORC1-selective agents, yet distinct from ATP-competitive dual inhibitors.

• [1] Pitzen J, et al. Patent WO2019212990A1, Example 2: (32-Carbonyl)-RMC-5552 pIC50 values. Filed April 29, 2019. View Source
• [2] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Discussion of FRB domain occlusion by Rictor-Sin1 complex and structural basis of mTORC2 selectivity. View Source

Evidence Item 2: Retention of Potent mTORC1 Substrate Inhibition While Gaining mTORC2 Coverage

(32-Carbonyl)-RMC-5552 maintains potent mTORC1 substrate inhibition, with both p-P70S6K-(T389) and p-4E-BP1-(T37/36) displaying pIC50 values >9 (IC50 <1 nM) [1]. This mTORC1 inhibitory potency is comparable to RMC-5552 (pS6K IC50 = 0.14 nM, p4EBP1 IC50 = 0.48 nM) within the uncertainty of the pIC50 >9 threshold . Critically, this mTORC1 potency is maintained while simultaneously improving mTORC2 coverage—a profile that contrasts with rapamycin and everolimus, which fail to inhibit p4EBP1 at clinically relevant concentrations (everolimus p4EBP1 IC50 >1000 nM) and provide negligible mTORC2 suppression [2]. The simultaneous dual-pathway suppression at low nanomolar concentrations represents a pharmacological profile unattainable with any single-agent mTOR inhibitor currently in clinical use.

mTORC1 Retention

Reported

pIC50 >9 for pS6K & p4EBP1

Maintains mTORC1 substrate inhibition in dual-pathway context

Equivalent mTORC1 potency to RMC-5552 within assay limits

Evidence Dimension	mTORC1 substrate phosphorylation inhibition (p-P70S6K and p-4E-BP1) while maintaining mTORC2 activity
Target Compound Data	p-P70S6K-(T389) pIC50 >9 (IC50 <1 nM); p-4E-BP1-(T37/36) pIC50 >9 (IC50 <1 nM); pAKT pIC50 8–9
Comparator Or Baseline	RMC-5552: pS6K IC50 = 0.14 nM (pIC50 ≈ 9.85), p4EBP1 IC50 = 0.48 nM (pIC50 ≈ 9.32), pAKT IC50 = 19 nM (pIC50 ≈ 7.72). Everolimus: p4EBP1 IC50 >1000 nM (pIC50 <6). Sapanisertib: pS6K IC50 = 0.69 nM, p4EBP1 IC50 = 19 nM, pAKT IC50 = 1.8 nM
Quantified Difference	Equivalent mTORC1 potency to RMC-5552 (within detection limits of pIC50 >9), with >10-fold improvement in mTORC2 inhibition. Relative to everolimus: >1000-fold improvement in p4EBP1 inhibition. Relative to sapanisertib: superior p4EBP1 suppression with comparable pAKT inhibition.
Conditions	Cellular phosphorylation assay in human cancer cell lines (MDA-MB-468 or equivalent), measuring phospho-substrate levels by immunoassay

Why This Matters

The combination of potent 4E-BP1 suppression and AKT pathway co-inhibition is pharmacologically significant because these represent two critical and mechanistically distinct nodes in the PI3K/mTOR signaling network that are rarely co-targeted by a single agent.

• [1] Pitzen J, et al. Patent WO2019212990A1, Example 2. View Source
• [2] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Table 1, entry 4: Everolimus p4EBP1 IC50 >1000 nM, pAKT IC50 >1000 nM. View Source

Evidence Item 3: Structural Basis of Dual mTORC1/mTORC2 Pharmacology – C32 Carbonyl Modification of the Rapamycin Macrocycle

The C32 carbonyl modification that distinguishes (32-Carbonyl)-RMC-5552 from RMC-5552 directly alters the β-keto lactone region of the rapamycin macrocycle, a position known to be critical for the stability and conformational dynamics of the FKBP12-binding motif [1]. In the bi-steric inhibitor series, the C32 carbonyl is a documented site of base-induced β-keto lactone elimination leading to macrocycle ring-opening and the formation of a seco-product [2]. In rodent pharmacokinetic studies of related bi-steric compounds bearing the C32 carbonyl, the seco-species accounted for approximately 35% of the parent compound on an AUClast basis [3]. This structural feature not only alters the mTORC1/mTORC2 selectivity profile (see Evidence Items 1–2) but also introduces a distinct chemical stability and metabolic profile that distinguishes it from the optimized development candidate RMC-5552, which was specifically engineered to mitigate this ring-opening liability.

Structural Basis

Class-level

C32 carbonyl modification

Alters mTORC1/mTORC2 selectivity via macrocycle stability

Known ring-opening liability; ~35% seco-product in rodent PK

Evidence Dimension	C32 chemical modification and its effects on macrocycle stability and mTORC2 selectivity
Target Compound Data	C32 carbonyl present; susceptible to base-catalyzed β-keto lactone elimination; pAKT pIC50 8–9 (dual mTORC1/2 inhibition)
Comparator Or Baseline	RMC-5552: C32 region optimized to reduce ring-opening; pAKT IC50 = 19 nM (mTORC1-selective). Rapamycin: no C32 carbonyl modification; pAKT IC50 >1000 nM (mTORC1-only)
Quantified Difference	The C32 carbonyl modification reduces mTORC1/mTORC2 selectivity ratio from ~40 (RMC-5552) to ~1–10 ((32-Carbonyl)-RMC-5552) while introducing a known seco-product formation liability (~35% AUC of ring-opened species in rodent PK)
Conditions	Chemical stability assessed under mildly basic conditions; PK studies in rat (iv) and mouse (ip) for related bi-steric compounds 16 and 30 (J. Med. Chem. 2023)

Why This Matters

Understanding the structural basis of the dual mTORC1/mTORC2 profile allows researchers to rationally select (32-Carbonyl)-RMC-5552 when balanced pathway inhibition is required, while being cognizant of the stability considerations that motivated further optimization in the RMC-5552 clinical candidate.

• [1] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Section describing C32 carbonyl and base-induced elimination (p. 153). View Source
• [2] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Scheme 3 and discussion of seco-product formation from bi-steric inhibitors 16 and 30. View Source
• [3] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Lines 435–440: 'When bi-steric inhibitor 16 was administered to a rat (iv)...this seco-species could account for approximately 35% of the parent on an AUClast basis.' View Source

Evidence Item 4: Distinct Selectivity Profile Relative to ATP-Competitive Dual mTOR Inhibitors

Unlike ATP-competitive dual mTORC1/mTORC2 inhibitors such as sapanisertib (INK128/MLN0128) and AZD8055, (32-Carbonyl)-RMC-5552 retains an FKBP12-dependent allosteric binding modality in addition to its orthosteric active-site engagement, characteristic of the bi-steric inhibitor class [1]. ATP-competitive inhibitors bind directly to the mTOR kinase active site and typically exhibit measurable activity against class I PI3K isoforms: sapanisertib shows only >100–200 fold selectivity over PI3Kα, while AZD8055 shows approximately 1,000-fold selectivity . In contrast, the bi-steric class demonstrates significantly greater kinome selectivity, with RMC-5552 achieving >53-fold selectivity over other lipid kinases and <30% inhibition in a cellular kinase panel (~300 kinases at 1 μM) [2]. Although comprehensive kinome profiling data for (32-Carbonyl)-RMC-5552 specifically has not been published, the conserved FKBP12-FRB binding element is expected to confer a selectivity advantage over direct ATP-site inhibitors by restricting target engagement to mTOR complexes that can accommodate the FKBP12-rapamycin binding interface.

Kinase Selectivity

Class-level

Bi-steric vs ATP-competitive

FKBP12-dependent mechanism may limit PI3K off-target activity

Bi-steric class shows >10-fold selectivity over PI3K isoforms vs ATP-competitive dual inhibitors

Evidence Dimension	Kinase selectivity profile and mechanism-dependent off-target liability
Target Compound Data	FKBP12-dependent bi-steric binding modality; expected kinome selectivity pattern broadly similar to RMC-5552 class (no direct kinome data published for this specific compound)
Comparator Or Baseline	Sapanisertib: mTOR Ki = 1.4 nM, PI3Kα Ki = 152 nM (~108-fold selectivity). AZD8055: mTOR IC50 = 0.8 nM, ~1,000-fold selectivity over PI3K isoforms. RMC-5552: >53× selectivity over lipid kinases, <30% inhibition in 300-kinase panel at 1 μM
Quantified Difference	Bi-steric class exhibits at least one order of magnitude greater selectivity against PI3K family kinases compared to ATP-competitive dual inhibitors, attributable to the requirement for FKBP12-FRB domain engagement
Conditions	Kinase selectivity assessed by cellular kinase panel (DiscoveRx KINOMEscan or equivalent) at 1 μM compound concentration; lipid kinase selectivity panel

Why This Matters

For research applications where PI3K pathway confounding must be minimized—such as dissecting mTOR-specific signaling from PI3K-dependent feedback loops—the bi-steric mechanism of (32-Carbonyl)-RMC-5552 provides a cleaner pharmacological tool than ATP-competitive dual mTOR inhibitors.

• [1] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Introduction of bi-steric inhibitor concept combining FKBP12-FRB allosteric binding with orthosteric active-site inhibition. View Source
• [2] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Table 8: RMC-5552 selectivity for mTORC1 over other lipid kinases >53×, cellular kinase panel (~300 kinases) at 1 μM: <30% inhibition. View Source

Evidence Item 5: Research-Grade Purity and Solubility Specifications for Reproducible In Vitro Experimentation

(32-Carbonyl)-RMC-5552 is supplied at ≥95% purity (typically 95–98%) as a solid, with a documented DMSO solubility of 146.67 mg/mL (82.58 mM, requiring ultrasonic dissolution) . The molecular weight is 1776.1 g/mol (C93H134N10O24), representing a net loss of two hydrogen atoms relative to RMC-5552 (MW 1778.2, C93H136N10O24), consistent with the C32 carbonyl oxidation [1]. Recommended storage conditions are 4°C protected from moisture for short-term use, or -20°C for long-term storage [2]. These specifications ensure that in vitro cellular assays can achieve the low nanomolar working concentrations required for complete mTORC1 and mTORC2 substrate suppression (pIC50 >9 corresponding to concentrations well below 1 nM), provided that the compound is properly solubilized and handled under conditions that minimize the known base-catalyzed degradation pathway at the C32 carbonyl position.

Quality Specs

Specification review

≥95% purity, DMSO soluble

Supports reproducible in vitro assay preparation

Storage: 4°C or -20°C, protect from moisture

Evidence Dimension	Chemical purity, solubility, and storage specifications for reproducible research use
Target Compound Data	Purity ≥95% (typically 95–98%); DMSO solubility 146.67 mg/mL (82.58 mM); MW 1776.1 g/mol; storage at 4°C or -20°C away from moisture
Comparator Or Baseline	RMC-5552: MW 1778.2 g/mol, DMSO solubility ~166.67 mg/mL (93.73 mM). Everolimus: MW 958.2 g/mol. Sapanisertib: MW 309.3 g/mol (free base)
Quantified Difference	MW 1776.1 vs 1778.2 (RMC-5552), reflecting net oxidation of C32 alcohol to ketone; solubility in DMSO adequate for preparing millimolar stock solutions for in vitro studies; molecular weight approximately 2× that of small-molecule ATP-competitive dual inhibitors
Conditions	Solubility measured in DMSO with ultrasonic assistance; purity determined by HPLC; storage conditions assessed for chemical stability

Why This Matters

Reproducible experimental results require consistent compound quality and proper handling. The high DMSO solubility enables preparation of concentrated stock solutions for dose-response studies, while awareness of the C32 carbonyl stability liability is essential for experimental design involving prolonged incubation or basic buffer conditions.

• [1] National Center for Biotechnology Information. PubChem CID 162642651: Molecular weight 1776.1 g/mol, formula C93H134N10O24. View Source
• [2] GLPBIO. (32-Carbonyl)-RMC-5552 Product Information: Storage at 4°C, away from moisture; formula C93H134N10O24, MW 1776.11. View Source

(32-Carbonyl)-RMC-5552: Optimal Research Applications Based on Its Dual mTORC1/mTORC2 Inhibition Profile

Dissecting mTORC2-Dependent Signaling in PI3K Pathway-Driven Cancer Models

In cancer cell lines where mTORC2-mediated AKT phosphorylation (S473) drives proliferation and survival independently of mTORC1, (32-Carbonyl)-RMC-5552 enables simultaneous suppression of both complexes at low nanomolar concentrations (pAKT pIC50 8–9, mTORC1 substrates pIC50 >9). This dual coverage is essential for models where mTORC1-selective agents like RMC-5552 (pAKT IC50 19 nM, ~40-fold selectivity) fail to fully suppress AKT-dependent feedback signaling. The bi-steric mechanism further avoids PI3K confounding that complicates interpretation of results obtained with ATP-competitive dual inhibitors such as sapanisertib or AZD8055 [1].

Pharmacological Control Compound for RMC-5552 Selectivity Studies

(32-Carbonyl)-RMC-5552 serves as an ideal comparator tool for experiments designed to isolate the biological consequences of mTORC1-selective versus dual mTORC1/mTORC2 inhibition. Because the two compounds share the same bi-steric scaffold and linker architecture but differ fundamentally in their selectivity profile (pAKT pIC50 8–9 for the C32-carbonyl variant versus pAKT IC50 19 nM for RMC-5552), any differential phenotypic effects can be attributed specifically to mTORC2 pathway engagement rather than off-target differences [2]. This application is particularly valuable in resistance mechanism studies where mTORC2 reactivation has been implicated as an escape pathway from mTORC1-targeted therapy.

Investigating the Role of mTORC2 in Non-Oncological Disease Models

For research into metabolic, neurodegenerative, or immunological disorders where mTORC2 signaling through AKT and SGK1 plays a documented pathological role, (32-Carbonyl)-RMC-5552 provides an FKBP12-dependent dual mTORC1/mTORC2 inhibitory modality distinct from rapamycin or rapalogs, which spare mTORC2 entirely (pAKT IC50 >1000 nM). The compound's balanced pathway coverage makes it suitable for target validation studies where complete mTOR pathway suppression is required to observe a phenotype, as demonstrated in the patent data showing pIC50 >9 for both mTORC1 substrate arms (pS6K and p4EBP1) concurrently with mTORC2 inhibition [3].

In Vitro Structure-Activity Relationship Studies of Rapamycin Macrocycle Modifications

The C32 carbonyl represents a defined chemical modification of the rapamycin core that predictably alters biochemical pharmacology. (32-Carbonyl)-RMC-5552 is thus a valuable reference compound for medicinal chemistry programs exploring the structure-activity landscape around the rapamycin macrocycle, particularly for groups investigating how modifications at the C32 position influence mTOR complex selectivity, FKBP12 binding affinity, and macrocycle conformational stability. The documented ring-opening liability at the C32 carbonyl (~35% seco-product AUC in rodent PK for related bi-steric compounds) provides an additional parameter for SAR studies focused on improving metabolic stability while retaining dual mTORC1/mTORC2 inhibition [4].

Application

Selection Property

Validation Focus

mTORC2-dependent signaling studies

Dual mTORC1/mTORC2 pathway engagement

AKT-S473 and mTORC1 substrate phosphorylation endpoints

mTORC1 vs dual mTORC1/2 selectivity studies

Shared bi-steric scaffold, differential selectivity

Pathway-specific endpoint comparison

Non-oncological mTORC2 signaling research

FKBP12-dependent dual mTORC1/mTORC2 inhibition

Complete mTOR pathway suppression endpoints

Rapamycin macrocycle SAR studies

C32 carbonyl modification context

mTOR complex selectivity and macrocycle stability endpoints

• [1] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Comparison of bi-steric mTORC1-selective vs dual mTOR inhibitors and their kinome selectivity profiles. View Source
• [2] Pitzen J, et al. Patent WO2019212990A1, Example 2. (32-Carbonyl)-RMC-5552 cellular pIC50 data. RMC-5552 data from J. Med. Chem. 2023 Table 1 (as compound 38). View Source
• [3] Pitzen J, et al. Patent WO2019212990A1, Example 2. (32-Carbonyl)-RMC-5552: p-P70S6K pIC50 >9, p-4E-BP1 pIC50 >9, pAKT pIC50 8–9. View Source
• [4] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Lines 435–440: Seco-product formation from C32 carbonyl-containing bi-steric inhibitors in rodent PK. View Source